Cas no 1260810-70-5 (tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate
• CAS No: 1260810-70-5
• MF: C₁₆H₂₃BrN₂O₂
• MW: 355.270023584366
• MDL: MFCD09751888
• CID: 4565559
• PubChem ID: 78960872
• Update Time: 2025-06-14

tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{[(4-bromophenyl)methyl]amino}pyrrolidine-1-carboxylate
• 1-Boc-3-{[(4-bromophenyl)methyl]amino}pyrrolidine
• t-Butyl 3-{[(4-bromophenyl)methyl]aminopyrrolidine-1-carboxylate
• tert-butyl 3-{[(4-bromophenyl)methyl]aminopyrrolidine-1-carboxylate
• tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate
• AKOS017404754
• PB40152
• CS-0048334
• 1260810-70-5
• P17537
• SY321229
• tert-Butyl 3-([(4-bromophenyl)methyl]amino)pyrrolidine-1-carboxylate
• tert-butyl 3-((4-bromobenzyl)amino)pyrrolidine-1-carboxylate
• tert-butyl3-{[(4-bromophenyl)methyl]amino}pyrrolidine-1-carboxylate
• AS-54128
• MFCD09751888

• MDL： MFCD09751888
• Inchi： 1S/C16H23BrN2O2/c1-16(2,3)21-15(20)19-9-8-14(11-19)18-10-12-4-6-13(17)7-5-12/h4-7,14,18H,8-11H2,1-3H3
• InChI Key： XMUSWGFWVBNSTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 354.09429 g/mol
• Monoisotopic Mass: 354.09429 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6
• Molecular Weight: 355.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate (CAS No. 1260810-70-5)

The compound tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate (CAS No. 1260810-70-5) is a specialized pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 4-bromophenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for high-purity intermediates like tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and precision medicine. This compound is often referenced in discussions about structure-activity relationship (SAR) studies, where its brominated aromatic ring and pyrrolidine scaffold contribute to binding affinity and selectivity. Its CAS No. 1260810-70-5 is a critical identifier for procurement and regulatory compliance, ensuring traceability in research and development (R&D) workflows.

The synthesis of tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including N-alkylation and carbamate protection. These processes are optimized for yield and purity, addressing common challenges such as byproduct formation and stereochemical control. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring it meets the stringent standards required for pharmaceutical-grade materials.

From an industrial perspective, tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate is part of a broader trend toward custom synthesis and contract manufacturing. Companies specializing in fine chemicals often highlight its availability in bulk quantities, catering to the needs of biotech startups and large-scale pharmaceutical producers. Its versatility also extends to catalysis and material science, where its functional groups enable further derivatization for niche applications.

Environmental and safety considerations are paramount when handling tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate. While not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to minimize risks. This aligns with the growing emphasis on green chemistry and sustainable synthesis, topics frequently searched by professionals seeking eco-friendly alternatives in chemical production.

In conclusion, tert-butyl 3-[(4-bromophenyl)methylamino]pyrrolidine-1-carboxylate (CAS No. 1260810-70-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to drug development, coupled with its adaptability in diverse research contexts, ensures its continued prominence in scientific literature and industrial applications. For those exploring cutting-edge synthetic routes or novel therapeutic candidates, this compound remains a cornerstone of chemical ingenuity.